Cas no 57174-62-6 (1-Azaspiro[3.4]octane)

• Product Name: 1-Azaspiro[3.4]octane
• CAS No: 57174-62-6
• MF: C₇H₁₃N
• MW: 111.184821844101
• MDL: MFCD09054772
• CID: 2182113
• PubChem ID: 55278963
• Update Time: 2025-10-29

1-Azaspiro[3.4]octane Chemical and Physical Properties

Names and Identifiers

• 1-Azaspiro[3.4]octane
• 1-Aza-spiro[3.4]octane
• 57174-62-6
• 1-Azaspiro(3.4)octane
• MFCD09054772
• EN300-246609
• AKOS006332489
• P10692
• PB12596
• AS-50604
• DB-259383
• 858-470-5
• SCHEMBL1826510
• CS-0052637

• MDL： MFCD09054772
• Inchi： 1S/C7H13N/c1-2-4-7(3-1)5-6-8-7/h8H,1-6H2
• InChI Key： DFAKAYKNPJMQSX-UHFFFAOYSA-N
• SMILES： N1CCC21CCCC2

Computed Properties

• Exact Mass: 111.104799419Da
• Monoisotopic Mass: 111.104799419Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 92.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 12Ų

Additional information on 1-Azaspiro[3.4]octane

1-Azaspiro[3.4]octane: A Comprehensive Overview

1-Azaspiro[3.4]octane, also known by its CAS number 57174-62-6, is a unique bicyclic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spiroamine class, characterized by its spirocyclic structure, which consists of two rings sharing a single atom—the nitrogen atom in this case. The structure of 1-Azaspiro[3.4]octane comprises a three-membered ring fused to a four-membered ring, creating a highly strained yet intriguing framework that has been explored for its potential applications in drug design and materials science.

The synthesis of 1-Azaspiro[3.4]octane has been extensively studied, with researchers employing various methods to construct its complex bicyclic structure. One notable approach involves the use of ring-closing metathesis, which allows for the formation of the spirocyclic framework with high efficiency and precision. This method has been particularly valuable in constructing analogs of 1-Azaspiro[3.4]octane with substituted groups, enabling the exploration of its structural versatility and reactivity.

Recent studies have highlighted the potential of 1-Azaspiro[3.4]octane as a building block for bioactive molecules. Its rigid and compact structure makes it an attractive candidate for designing ligands that can interact with specific biological targets, such as enzymes or receptors. For instance, researchers have investigated its ability to act as a template for creating macrocyclic compounds with potential applications in drug delivery systems and molecular recognition.

In addition to its role in organic synthesis, 1-Azaspiro[3.4]octane has been explored for its electronic properties. The nitrogen atom within the spirocyclic framework introduces significant strain into the molecule, which can influence its electronic characteristics. This property has led to investigations into its potential use in materials science, particularly in the development of novel semiconductors or optoelectronic materials.

From a pharmacological perspective, 1-Azaspiro[3.4]octane has shown promise as a lead compound for drug discovery efforts targeting various therapeutic areas. Its unique structure allows for diverse substitution patterns, enabling researchers to explore its interactions with biological systems at a molecular level. For example, derivatives of 1-Azaspiro[3.4]octane have been tested for their ability to modulate ion channels and G-protein coupled receptors (GPCRs), which are critical targets in the development of treatments for conditions such as epilepsy, pain, and cardiovascular diseases.

The latest research on 1-Azaspiro[3.4]octane has also focused on its biodegradation and environmental impact. As concerns about chemical waste and sustainability grow, understanding the fate of compounds like 1-Azaspiro[3.4]octane in natural environments has become increasingly important. Studies have shown that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in ecosystems.

In conclusion, 1-Azaspiro[3.4]octane (CAS No: 57174-62-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique spirocyclic structure provides a foundation for innovative research in organic synthesis, pharmacology, and materials science. As advancements in synthetic methodologies and computational modeling continue to unfold, the potential of this compound to contribute to groundbreaking discoveries remains immense.